Cas no 1807184-68-4 (Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807184-68-4
• MF: C₁₃H₁₁BrF₃NO₂S
• MW: 382.196151971817
• CID: 4945405
• Update Time: 2025-05-19

Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H11BrF3NO2S/c1-2-20-12(19)5-9-8(6-14)3-4-11(10(9)7-18)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： RCLUNFDWNHOLQX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate

Introduction to Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807184-68-4)

Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807184-68-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and a trifluoromethylthio moiety, offers a wide range of potential applications in drug discovery and development.

The bromomethyl group in Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This makes the compound an attractive starting material for the synthesis of more complex molecules with potential therapeutic properties. Recent studies have shown that compounds containing bromomethyl groups can be used to introduce bioorthogonal handles for click chemistry, enabling the precise modification of biomolecules in living systems.

The cyano group is another key feature of this compound. Cyano groups are known for their strong electron-withdrawing properties and can significantly influence the electronic and steric properties of a molecule. In medicinal chemistry, cyano-containing compounds have been explored for their ability to modulate enzyme activity and protein-protein interactions. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of cyano-substituted compounds as potent inhibitors of kinases, which are important targets in cancer therapy.

The trifluoromethylthio moiety is a particularly intriguing aspect of Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate. Trifluoromethyl groups are known for their high lipophilicity and metabolic stability, which can enhance the pharmacokinetic properties of a drug candidate. The thioether linkage in the trifluoromethylthio group adds an additional layer of complexity and reactivity. Research has shown that compounds with trifluoromethylthio groups can exhibit unique biological activities, such as antiviral and anticancer properties. A recent study in the European Journal of Medicinal Chemistry demonstrated that trifluoromethylthio-substituted compounds were effective against various cancer cell lines, suggesting their potential as lead compounds for further development.

The combination of these functional groups in Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate provides a unique molecular framework that can be tailored for specific biological targets. The compound's structure allows for the introduction of additional functional groups through various synthetic transformations, making it a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In terms of its synthesis, Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate can be prepared through a multi-step process involving selective functionalization and protection-deprotection strategies. The synthetic route typically involves the sequential introduction of the bromomethyl, cyano, and trifluoromethylthio groups onto a phenylacetic acid scaffold. Recent advancements in synthetic methodologies have made it possible to achieve high yields and selectivities in these reactions, facilitating the large-scale production of this compound.

The physical and chemical properties of Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and potential applications.

In conclusion, Ethyl 6-bromomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807184-68-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a versatile platform for the development of novel therapeutics targeting various diseases. Ongoing research continues to explore its full range of biological activities and synthetic applications, making it an exciting area of study for chemists and pharmacologists alike.